Cas no 1326810-10-9 (8-Tert-Butyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid)
8-Tert-Butyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 8-tert-Butyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
- CC1=C(C=C(C=C1)C(=O)N1C(COC11CCC(CC1)C(C)(C)C)C(O)=O)[N+]([O-])=O
- 8-Tert-Butyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
-
- MDL: MFCD19706509
- Inchi: 1S/C21H28N2O6/c1-13-5-6-14(11-16(13)23(27)28)18(24)22-17(19(25)26)12-29-21(22)9-7-15(8-10-21)20(2,3)4/h5-6,11,15,17H,7-10,12H2,1-4H3,(H,25,26)
- InChI Key: HULDBQWASSJBJL-UHFFFAOYSA-N
- SMILES: O1CC(C(=O)O)N(C(C2C=CC(C)=C(C=2)[N+](=O)[O-])=O)C21CCC(C(C)(C)C)CC2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 3
- Complexity: 659
- Topological Polar Surface Area: 113
8-Tert-Butyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB424024-1 g |
8-tert-Butyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid, 95%; . |
1326810-10-9 | 95% | 1g |
€751.00 | 2023-04-24 | |
| abcr | AB424024-5 g |
8-tert-Butyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid, 95%; . |
1326810-10-9 | 95% | 5g |
€1461.00 | 2023-04-24 | |
| Chemenu | CM207623-1g |
8-(tert-Butyl)-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1326810-10-9 | 97% | 1g |
$663 | 2024-08-02 | |
| abcr | AB424024-1g |
8-tert-Butyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid, 95%; . |
1326810-10-9 | 95% | 1g |
€751.00 | 2025-02-21 | |
| abcr | AB424024-5g |
8-tert-Butyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid, 95%; . |
1326810-10-9 | 95% | 5g |
€1461.00 | 2025-02-21 | |
| A2B Chem LLC | AJ27603-1g |
8-tert-butyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1326810-10-9 | 95+% | 1g |
$1280.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27603-2g |
8-tert-butyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1326810-10-9 | 95+% | 2g |
$1753.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27603-5g |
8-tert-butyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1326810-10-9 | 95+% | 5g |
$2405.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27603-10g |
8-tert-butyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1326810-10-9 | 95+% | 10g |
$3328.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27603-25g |
8-tert-butyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1326810-10-9 | 95+% | 25g |
$4633.00 | 2024-04-20 |
8-Tert-Butyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 8-Tert-Butyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
Introduction to 8-Tert-Butyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No: 1326810-10-9)
8-Tert-butyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1326810-10-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This spirocyclic structure, characterized by its unique arrangement of an oxygen and nitrogen atom within a spirocyclic framework, presents a promising scaffold for the development of novel therapeutic agents. The presence of a tert-butyl group at the 8-position and a 4-methyl-3-nitrobenzoyl moiety at the 4-position introduces specific steric and electronic properties that can be exploited to modulate biological activity.
The compound belongs to a class of spirooxindole derivatives, which have been extensively studied for their potential pharmacological properties. Spirocyclic compounds are particularly attractive in drug design due to their rigid three-dimensional structures, which can enhance binding affinity and selectivity to biological targets. The 1-oxa-4-azaspiro[4.5]decane core of this molecule provides a stable framework that can be further functionalized to tailor its biological profile.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the tert-butyl group may serve as a hydrophobic anchor, improving solubility and membrane permeability, while the nitro group in the 4-methyl-3-nitrobenzoyl moiety could participate in hydrogen bonding or electron transfer interactions with biological targets. These features make this compound a versatile tool for drug discovery.
In the context of medicinal chemistry, the synthesis of 8-Tert-butyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid has been optimized to achieve high yields and purity. Modern synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to introduce the desired functional groups with minimal side products. These techniques ensure that the final product meets the stringent requirements for preclinical and clinical studies.
The pharmacological potential of this compound has been explored in several preclinical models. Initial studies indicate that it may exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways. The spirocyclic core is particularly noteworthy for its ability to mimic natural bioactive molecules, potentially leading to higher efficacy and lower toxicity compared to traditional small-molecule drugs.
One of the most exciting aspects of this compound is its potential application in treating neurological disorders. The rigid structure of spirocyclic compounds can facilitate penetration across the blood-brain barrier, making them ideal candidates for central nervous system (CNS) therapies. Furthermore, the presence of both oxygen and nitrogen heteroatoms suggests that it may interact with multiple targets simultaneously, providing a multitargeted approach to therapy.
Recent research has also highlighted the role of nitroaromatic compounds in modulating oxidative stress pathways. The nitro group in the 4-methyl-3-nitrobenzoyl moiety can undergo reduction to form nitrito species, which are known to exhibit potent antioxidant properties. This redox-active behavior could be exploited to develop novel therapeutic strategies for oxidative stress-related diseases such as neurodegenerative disorders.
The synthesis and characterization of this compound have also benefited from advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools have provided detailed insights into its molecular structure and conformational dynamics, which are critical for understanding its biological activity.
In conclusion, 8-Tert-butyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No: 1326810-10-9) represents a significant advancement in medicinal chemistry. Its unique structural features, combined with promising preclinical data, make it a valuable candidate for further investigation in drug discovery efforts aimed at treating neurological disorders and other diseases associated with inflammation and oxidative stress.
1326810-10-9 (8-Tert-Butyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)